N1-(3,4-difluorophenyl)-N2-(2-(2-phenylmorpholino)ethyl)oxalamide

• IUPAC Name: N'-(3,4-difluorophenyl)-N-[2-(2-phenylmorpholin-4-yl)ethyl]oxamide
• InChI: InChI=1S/C20H21F2N3O3/c21-16-7-6-15(12-17(16)22)24-20(27)19(26)23-8-9-25-10-11-28-18(13-25)14-4-2-1-3-5-14/h1-7,12,18H,8-11,13H2,(H,23,26)(H,24,27)
• InChI Key: GBNGYOJYGVHLAG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CCNC(=O)C(=O)NC2=CC(=C(C=C2)F)F)C3=CC=CC=C3
• Molecular Formula: C20H21F2N3O3
• Molecular Weight: 389.4 g/mol

Description

N1-(3,4-difluorophenyl)-N2-(2-(2-phenylmorpholino)ethyl)oxalamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that is expressed in the outer mitochondrial membrane of various cells. This compound has gained significant attention in recent years due to its potential use as a diagnostic tool for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Scientific Research Applications

Synthesis and Structural Characterization

• A Novel Acid-Catalyzed Rearrangement for Synthesis of Oxalamides : A study by Mamedov et al. (2016) developed a one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating a novel rearrangement sequence that is operationally simple and yields a useful formula for anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

• Supramolecular Assemblies Based on Aryloxalamides : Research by Piotrkowska et al. (2007) explored the cocrystallization of N,N′-diaryloxalamides, leading to molecular complexes characterized by X-ray crystallography. These complexes form polymeric tapes and flat trimers through hydrogen bonds and phenyl–perfluorophenyl interactions, showcasing the structural diversity and potential applications of oxalamides in materials science (Piotrkowska et al., 2007).

Applications in Polymer and Material Science

• Electrochemical and Optoelectronic Properties : Feng et al. (2015) reported on the electropolymerization of a novel nitrogen analog of 3,4-ethylenedioxythiophene (EDOT), demonstrating its potential for applications in photonic devices due to favorable electroactivity and optical properties. This study illustrates the relevance of chemical synthesis in developing new materials with specific electronic and optical characteristics (Feng et al., 2015).

Applications in Pharmacology and Medicinal Chemistry

• Antagonist Activity at NK1 Receptor : A screening by Macleod et al. (1994) identified N-ethyl-L-tryptophan benzyl ester as a weak antagonist at the substance P (NK1) receptor. Through structural modifications, a potent and selective substance P receptor antagonist was developed, demonstrating the process of optimizing chemical structures for pharmacological applications (Macleod et al., 1994).